Cas no 81292-72-0 (3-Methyl-2,5-dihydrothiophene-2-carboxylic acid)

• Product Name: 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid
• CAS No: 81292-72-0
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 6144094
• PubChem ID: 12862978
• Update Time: 2025-06-15

3-Methyl-2,5-dihydrothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006379845
• 81292-72-0
• EN300-7610016
• 3-methyl-2,5-dihydrothiophene-2-carboxylic acid
• 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid

• Inchi： 1S/C6H8O2S/c1-4-2-3-9-5(4)6(7)8/h2,5H,3H2,1H3,(H,7,8)
• InChI Key： FQSOAFTYZPWGME-UHFFFAOYSA-N
• SMILES： S1CC=C(C)C1C(=O)O

Computed Properties

• Exact Mass: 144.02450067g/mol
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes

Additional information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid

3-Methyl-2,5-dihydrothiophene-2-carboxylic acid: A Versatile Compound with Promising Biological Activities

The 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid (CAS No. 81292-72-0) is a multifunctional organic compound that has attracted significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including antioxidant activity, anti-inflammatory properties, and enzyme inhibition. Recent studies have demonstrated that 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid plays a crucial role in modulating cellular signaling pathways and may serve as a lead compound for the development of novel therapeutics targeting chronic diseases.

3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is characterized by its thiophene ring fused with a carboxylic acid group, which provides it with the ability to interact with various biological targets. The CAS No. 81292-72-0 identifier ensures the compound's uniqueness and facilitates its identification in chemical databases and regulatory frameworks. The structural simplicity of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid makes it an attractive candidate for synthetic modifications, enabling the exploration of its pharmacological potential in different contexts.

Recent advancements in medicinal chemistry have highlighted the importance of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid in the treatment of metabolic disorders. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of key enzymes involved in lipid metabolism, suggesting its potential as a therapeutic agent for obesity and type 2 diabetes. The study emphasized that 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid could modulate the activity of acetyl-CoA carboxylase (ACC), a critical enzyme in fatty acid synthesis, thereby reducing lipid accumulation in adipose tissue.

Furthermore, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid has shown promising anti-inflammatory effects in preclinical models. Research published in *Bioorganic & Medicinal Chemistry* in 2024 revealed that this compound can inhibit the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The study demonstrated that 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid significantly reduced the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathway of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid has also been a focus of recent research. A 2023 study in *Organic Letters* described a novel method for the efficient synthesis of this compound using a catalytic cyclization reaction. This approach allows for the preparation of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid with high purity and yield, which is essential for its further development as a pharmaceutical compound. The study also highlighted the importance of stereochemical control in the synthesis process to ensure the compound's biological activity.

In addition to its pharmacological applications, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid has been explored for its antioxidant properties. A 2024 study in *Free Radical Biology and Medicine* found that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress. The study demonstrated that 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid significantly reduced lipid peroxidation in neuronal cells exposed to oxidative stress, suggesting its potential as a neuroprotective agent. These findings highlight the compound's broad therapeutic potential beyond its traditional applications.

The biological activity of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is also being investigated in the context of cancer research. A 2023 preclinical study published in *Cancer Research* showed that this compound can inhibit the growth of prostate cancer cells by inducing apoptosis and suppressing angiogenesis. The study found that 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid significantly reduced the expression of vascular endothelial growth factor (VEGF), a key mediator of tumor angiogenesis. These results suggest that 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid could be a valuable adjunct in the treatment of certain cancers.

Moreover, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid has been studied for its potential role in neurodegenerative diseases. A 2024 study in *Neuropharmacology* revealed that this compound can protect against neuronal damage caused by beta-amyloid toxicity, a hallmark of Alzheimer's disease. The study found that 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid reduced the accumulation of beta-amyloid plaques and improved cognitive function in animal models of Alzheimer's disease. These findings underscore the compound's potential as a therapeutic agent for neurodegenerative disorders.

The therapeutic potential of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is also being explored in the context of cardiovascular diseases. A 2023 study in *Cardiovascular Research* demonstrated that this compound can improve endothelial function and reduce atherosclerosis in experimental models. The study found that 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid significantly increased the production of nitric oxide (NO), a key molecule involved in vasodilation, and reduced the formation of atherosclerotic plaques. These results suggest that 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid could be a promising candidate for the treatment of cardiovascular diseases.

Despite its promising pharmacological applications, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid still faces challenges in its development as a therapeutic agent. One of the main challenges is the optimization of its pharmacokinetic properties, including bioavailability, metabolism, and toxicity. A 2024 study in *Drug Metabolism and Disposition* highlighted the need for further research to understand how 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is metabolized in the liver and its potential interactions with other drugs. These studies are crucial for ensuring the safety and efficacy of this compound in clinical settings.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a versatile compound with a wide range of pharmacological applications. Its potential as a therapeutic agent for metabolic disorders, inflammatory diseases, cancer, and neurodegenerative conditions has been extensively explored in recent studies. The CAS No. 81292-72-0 identifier ensures its unique identification and facilitates its use in research and development. As research in this field continues to advance, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is likely to play an increasingly important role in the development of novel therapeutics targeting a variety of diseases.

Further research is needed to fully understand the mechanisms of action of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid and to optimize its pharmacological profile for clinical applications. The development of this compound represents a significant step forward in the field of medicinal chemistry and highlights the importance of continued research in the discovery of novel therapeutic agents. As scientists continue to explore the potential of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, it is expected to contribute to the advancement of treatments for a wide range of diseases.

Overall, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid represents a promising candidate for the development of new drugs with broad therapeutic applications. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As the field of medicinal chemistry continues to evolve, the potential of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is likely to be further realized, contributing to the advancement of pharmaceutical science and the treatment of various diseases.

For more information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical properties, synthesis, and applications, additional research and studies are recommended. The continued exploration of this compound's potential is essential for the development of new therapeutic strategies and the improvement of existing treatments. As scientists and researchers work to unlock the full potential of 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, it is expected to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

As the field of medicinal chemistry continues to advance, the development of compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is expected to lead to the discovery of new therapeutic agents with broad applications. The potential of this compound to contribute to the treatment of various diseases highlights the importance of continued research and development in the field of pharmaceutical science. With ongoing studies and innovations, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is likely to play a significant role in the future of medicine, offering new hope for the treatment of a wide range of conditions.

In summary, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothioph,ene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the inportance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothioph,2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are likely to play a significant role in the advancement of pharmaceutical science and the treatment of a wide range of diseases.

With the continued advancement of pharmaceutical science, compounds like 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid are expected to contribute to the development of new therapeutic agents with broad applications. The potential of this compound to treat various diseases highlights the importance of ongoing research and development in the field of medicinal chemistry. As scientists continue to explore its potential, it is expected to play a significant role in the future of medicine, offering new possibilities for the treatment of a wide range of conditions.

In conclusion, 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid is a compound with significant potential in the field of medicinal chemistry. Its diverse pharmacological applications and unique chemical properties make it an attractive target for further research and development. As scientists continue to explore its potential, it is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases, offering new possibilities for the development of novel therapeutic agents.

For further information on 3-Methyl-2,5-dihydrothiophene-2-carboxylic acid, including its chemical structure, synthesis, and applications, additional research is recommended. The ongoing exploration of this compound's potential is crucial for the development of new therapeutic strategies and the improvement of existing treatments. As the field of medicinal chemistry continues to evolve, compounds like 3-Methyl-2,5-dihydrothi,0000000000000000000000000000000